3-[(4-methoxy-N-methylanilino)methyl]-1,3-thiazolidine-2,4-dione

• IUPAC Name: 3-[(4-methoxy-N-methylanilino)methyl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C12H14N2O3S/c1-13(8-14-11(15)7-18-12(14)16)9-3-5-10(17-2)6-4-9/h3-6H,7-8H2,1-2H3
• InChI Key: KJWVLZAACYQHHD-UHFFFAOYSA-N
• Canonical SMILES: CN(CN1C(=O)CSC1=O)C2=CC=C(C=C2)OC
• Molecular Formula: C12H14N2O3S
• Molecular Weight: 266.32 g/mol

Description

3-[(4-methoxy-N-methylanilino)methyl]-1,3-thiazolidine-2,4-dione is a complex organic compound that features a thiazolidine ring, a methoxy group, and an aniline derivative

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(4-methoxy-N-methylanilino)methyl]-1,3-thiazolidine-2,4-dione typically involves multiple steps. One common method starts with the preparation of 4-methoxy-N-methylaniline, which is then reacted with formaldehyde and thiazolidine-2,4-dione under controlled conditions. The reaction is usually carried out in the presence of a catalyst, such as palladium, to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale synthesis .

Chemical Reactions Analysis

Types of Reactions

3-[(4-methoxy-N-methylanilino)methyl]-1,3-thiazolidine-2,4-dione can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve reagents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the methoxy group or the aniline derivative.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles like amines or thiols.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding sulfoxides or sulfones, while reduction can lead to the formation of amines or alcohols .

Scientific Research Applications

3-[(4-methoxy-N-methylanilino)methyl]-1,3-thiazolidine-2,4-dione has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or a ligand for biological receptors.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as conductivity or stability.

Mechanism of Action

The mechanism of action of 3-[(4-methoxy-N-methylanilino)methyl]-1,3-thiazolidine-2,4-dione involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The thiazolidine ring and the aniline derivative play crucial roles in its binding affinity and specificity .

Comparison with Similar Compounds

Similar Compounds

• 4-(((4-Methoxyphenyl)amino)methyl)-N,N-dimethylaniline
• 2-Methoxy-5-((4-methoxyphenyl)amino)methyl-1,3-thiazolidine-4-one

Uniqueness

3-[(4-methoxy-N-methylanilino)methyl]-1,3-thiazolidine-2,4-dione is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties.